molecular formula C6H4BrClO B077146 4-Bromo-3-chlorophenol CAS No. 13631-21-5

4-Bromo-3-chlorophenol

Cat. No. B077146
CAS RN: 13631-21-5
M. Wt: 207.45 g/mol
InChI Key: FQEYHIPPYOSPLF-UHFFFAOYSA-N
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Description

4-Bromo-3-chlorophenol is a chemical compound with the molecular formula C6H4BrClO . It is used as a precursor in organic synthesis to prepare 4-(benzyloxy)-1-bromo-2-chlorobenzene by reaction with benzyl bromide .


Molecular Structure Analysis

The molecular structure of 4-Bromo-3-chlorophenol consists of a phenol group with bromine and chlorine substituents. The molecular weight is 207.45 Da .


Physical And Chemical Properties Analysis

4-Bromo-3-chlorophenol is a solid compound . It has a molecular weight of 207.45 Da and a monoisotopic mass of 205.913391 Da .

Scientific Research Applications

Organic Synthesis

  • Application Summary: 4-Bromo-3-chlorophenol is used as a precursor in organic synthesis .
  • Methods of Application: One specific application involves the preparation of 4-(benzyloxy)-1-bromo-2-chlorobenzene by reacting 4-Bromo-3-chlorophenol with benzyl bromide .

Safety And Hazards

4-Bromo-3-chlorophenol is classified as Acute Tox. 4 Oral according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed or in contact with skin .

properties

IUPAC Name

4-bromo-3-chlorophenol
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InChI

InChI=1S/C6H4BrClO/c7-5-2-1-4(9)3-6(5)8/h1-3,9H
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InChI Key

FQEYHIPPYOSPLF-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=C(C=C1O)Cl)Br
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Molecular Formula

C6H4BrClO
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DSSTOX Substance ID

DTXSID70426955
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Molecular Weight

207.45 g/mol
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Product Name

4-Bromo-3-chlorophenol

CAS RN

13631-21-5
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Synthesis routes and methods

Procedure details

The requisite 4-(4-chloro-2-(R,S)-methylsulfinylphenyl)piperidine was prepared according to the procedures described in Example 2 except 3-chlorophenol was used in place of 3-methoxyphenol. The oxidation of the thiomethyl adduct was carried out according to the procedure described in Example 16, sub-part (e). 3-Chlorophenol (24.28 g) was reacted with bromine (29.78 g) to give 6.15 g of 2-bromo-5-chlorophenol (minor isomer) and 24.60 g 4-bromo-3-chlorophenol (major isomer) after purification by column chromatography (10:1 hexane:EtOAc); minor isomer-1H NMR (CDCl3) δ 7.37 (d, 1H), 7.04 (d, 1H), 6.82 (dd, 1H), 5.55 (s, 1H). Major isomer: 1H NMR (CDCl3) δ 7.36 (d, 1H), 6.91 (d, 1H), 6.57 (dd, 1H), 5.75 (s, 1H). Analytical data for all other intermediates follows. 2-Bromo-5-chloro-(N,N-dimethylthiocarbamoyl)phenol; 1H NMR (CDCl3) δ 7.52 (d, 1H), 7.18 (d, 1H), 7.13 (dd, 1H), 3.47 (s, 3H), 3.39 (s, 3H); MS m/z 296 (M+). 4-Chloro-2-N,N-dimethylthiocarbamoyl)bromobenzene; 1H NMR (CDCl3) δ 7.68-7.55 (m, 2H), 7.23 (dd, 1H), 3.12 (s, 3H), 3.05 (s, 3H); MS m/z 296 (M+). 4-Chloro-2-(thiomethyl)bromobenzene; 1H NMR (CDCl3) δ 7.43 (d, 1H), 7.06 (d, 1H), 6.97 (dd, 1H), 2.48 (s, 3H). 1-Benzyloxycarbonyl-4-hydroxy-4-(4-chloro-2-methylthiophenyl)piperidine; 1H NMR (CDCl3) δ 7.43-7.30 (m, 6H), 7.26 (d, 1H), 7.15 (dd, 1H) 5.15 (s, 2H), 4.25-4.00 (m, 2H), 3.84 (s, 1H), 3.50-3.25 (m, 2H), 2.52 (s, 3H), 2.15-1.90 (m, 4H); MS m/z 414 (M+Na). 1-Benzyloxycarbonyl-4-(4-chloro-2-methylthiophenyl)piperidine; 1H NMR (CDCl3) δ 7.43-7.30 (m, 5H), 7.18-7.10 (m, 3H), 5.16 (s, 2H), 4.42-4.20 (m, 2H), 3.07 (tt, 1H), 3.00-2.80 (m, 2H), 2.47 (s, 3H), 1.91-1.45 (m, 4H); MS m/z 398 (M+Na). 1-Benzyloxycarbonyl-4-(4-chloro-2-(R,S)-methylsulfinylphenyl)piperidine; 1H NMR (CDCl3) δ 7.98 (d, 1H), 7.42 (dd, 1H), 7.41-7.30 (m, 5H), 7.21 (d, 1H), 5.16 (s, 2H), 4.43-4.21 (m, 2H), 2.96-2.78 (m, 3H), 2.71 (s, 3H), 1.92-1.51 (m, 4H). 4-(4-Chloro-2-(R,S)-methylsulfinylphenyl)piperidine; 1H NMR (CDCl3) δ 7.97 (d, 1H), 7.43 (dd, 1H), 7.28 (d, 1H), 3.30-3.10 (m, 2H), 2.71 (s, 3H), 2.83-2.61 (m, 3H), 1.92-1.51 (m, 5H); MS m/z 258 (M+H).
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Citations

For This Compound
50
Citations
PA Procopiou, DM Coe, G Procopiou - Tetrahedron Letters, 2017 - Elsevier
… to isolate substantial quantities of acetophenone 2 using the published method we next investigated Heck chemistry starting from the commercially available 4-bromo-3-chlorophenol 9 …
Number of citations: 2 www.sciencedirect.com
A Mukherjee, GR Desiraju - IUCrJ, 2014 - scripts.iucr.org
… The crystal structures of 4-bromo-3-chlorophenol (2) and 3-bromo-4-chlorophenol (3) have been … Accordingly, we determined the crystal structures of 4-bromo-3-chlorophenol (2) and 3-…
Number of citations: 203 scripts.iucr.org
P Metrangolo, G Resnati - IUCrJ, 2014 - scripts.iucr.org
… 4-Bromo-3-chlorophenol (2) is isostructural to 3,4-… of the structural landscapes of 4-bromo-3-chlorophenol and 3-bromo-4… bending shown by crystals of 4-bromo-3-chlorophenol (2) upon …
Number of citations: 179 scripts.iucr.org
MJ Turner, SP Thomas, MW Shi, D Jayatilaka… - Chemical …, 2015 - pubs.rsc.org
… ,4-dichlorophenol and 4-bromo-3-chlorophenol, respectively. The significantly greater inter-chain interaction energies for 4-bromo-3-chlorophenol support the conclusions of Mukherjee …
Number of citations: 520 pubs.rsc.org
T Pramanik, S Sarkar, TN Guru Row - Crystal Growth & Design, 2021 - ACS Publications
… The other two unit cells are modeled as cocrystals of 3BR and 4BR, CC-4BR-3BR having molecule 1 as 4-bromo-3-chlorophenol and molecule 2 as 3-bromo-4-chlorophenol and vice …
Number of citations: 7 pubs.acs.org
D Bahl, BA Young, LL Stevens - CrystEngComm, 2021 - pubs.rsc.org
… We conclude with an application of p-BLS to mechanically responsive solids – 3,4-dichlorophenol and 4-bromo-3-chlorophenol – to discriminate elastic flexibility and plastic bending …
Number of citations: 1 pubs.rsc.org
P Metrangolo, G Resnati - core.ac.uk
… 4-Bromo-3-chlorophenol (2) is isostructural to 3,4-dichlorophenol with the Br involved in a … in the overall features of the structural landscapes of 4-bromo-3chlorophenol and 3-bromo-4-…
Number of citations: 0 core.ac.uk
HE Faith, ME Bahler, HJ Florestano - Journal of the American …, 1955 - ACS Publications
… 4-Bromo-3-chlorophenol.—2-Chloro-4-nitroanilineM was prepared by treating 55.2 g. of />-… 4-bromo-3-chlorophenol, mp 66-68; from ligroin, mp 67.5-6924; yield 77%. Anal. Caled, for …
Number of citations: 21 pubs.acs.org
A Mukherjee, S Tothadi… - Accounts of Chemical …, 2014 - ACS Publications
… We found that while 4-bromo-3-chlorophenol is isostructural with 3,4-dichlorophenol, 3-bromo-4-chlorophenol is not and crystallizes in the space group P2 1 /c with an entirely different …
Number of citations: 792 pubs.acs.org
P Suresh, S Annalakshmi, K Pitchumani - Tetrahedron, 2007 - Elsevier
Cyclodextrin acts as a restricting nanovessel to enhance regioselectivity in bromination of substituted phenols such as 3-nitrophenol, 2-chlorophenol, 3-chlorophenol, and 4-…
Number of citations: 26 www.sciencedirect.com

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